Cas no 646064-71-3 (4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)-)

646064-71-3 structure
Product name:4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)-
4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)- Chemical and Physical Properties
Names and Identifiers
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- 4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)-
- (3R)-3-methyl-2,3-dihydrochromen-4-one
- SCHEMBL15147097
- 646064-71-3
- DTXSID00478785
- (R)-3-Methylchroman-4-one
- (3R)-3-methyl-3,4-dihydro-2H-1-benzopyran-4-one
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- Inchi: InChI=1S/C10H10O2/c1-7-6-12-9-5-3-2-4-8(9)10(7)11/h2-5,7H,6H2,1H3/t7-/m1/s1
- InChI Key: PYKLMHVJWGDWOH-SSDOTTSWSA-N
- SMILES: CC1COC2=CC=CC=C2C1=O
Computed Properties
- Exact Mass: 162.0681
- Monoisotopic Mass: 162.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)- Related Literature
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Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
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Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
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4. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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5. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
646064-71-3 (4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)-) Related Products
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